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Compound of Interest

3-(4-Isobutyl-2-
Compound Name:
methylphenyl)propanal

Cat. No.: B13988180

An In-Depth Technical Guide to the Physicochemical Properties of 3-(4-isobutyl-2-
methylphenyl)propanal (CAS No. 1637294-12-2)

For Researchers, Scientists, and Professionals in Analytical Chemistry and Fragrance Science

Introduction

3-(4-isobutyl-2-methylphenyl)propanal, identified by CAS number 1637294-12-2, is a
significant aroma compound known commercially as Nympheal™.[1] This synthetic fragrance
ingredient is valued for its diffusive floral cyclamen and muguet (lily-of-the-valley) notes,
complemented by green and watery facets.[2] Its unique olfactory profile, which imparts a
creamy and voluminous white floral character, has led to its widespread use in fine fragrances,
cosmetics, and various household products.[2][3]

From a chemical standpoint, 3-(4-isobutyl-2-methylphenyl)propanal is a substituted aromatic
aldehyde. The strategic placement of a methyl group at the 2-position of the phenyl ring is a
key structural feature, designed to enhance the biological safety of the ingredient.[4] This
technical guide provides a comprehensive overview of the physicochemical data for this
compound, intended to support research, quality control, and safety assessment in its various
applications.

Chemical Structure and Identification

The molecular structure of 3-(4-isobutyl-2-methylphenyl)propanal is fundamental to its
chemical behavior and olfactory properties.
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Caption: Chemical Structure of 3-(4-isobutyl-2-methylphenyl)propanal
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Table 1: Chemical Identifiers

Identifier Value
CAS Number 1637294-12-2[5]
3-[2-methyl-4-(2-
IUPAC Name
methylpropyl)phenyl]propanal[5]
Nympheal™, Benzenepropanal, 2-methyl-4-(2-
Synonyms
methylpropyl)-[1]
Molecular Formula C14H200[5]
SMILES CC1l=C(C=CC(=C1)Cc(C)Cc)CCcCc=0I[5][6]
InChlKey UKZXPOJABTXLMK-UHFFFAOYSA-NI[5]

Physicochemical Properties

The physicochemical properties of 3-(4-isobutyl-2-methylphenyl)propanal are critical for its
formulation, performance, and environmental fate. The data presented below is a synthesis of
predicted and experimental values from various sources.

Table 2: Physicochemical Data
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Property Value Source
Molecular Weight 204.31 g/mol [5]
Appearance Colorless to pale straw liquid [2]

Floral, green, aldehydic, fresh,

Odor Profile ] [6]
lily, muguet

Boiling Point (estimated) 290-295.43 °C [61[7]

] 0.0008 hPa @ 20°C; 0.0014

Vapor Pressure (estimated) [6]
hPa @ 25°C

Water Solubility (estimated) 5.656 mg/L @ 25°C [7]

LogP (Octanol-Water Partition .

o 3.6 - 4.53 (estimated) [61[7]
Coefficient)
Density (predicted) 0.934 £ 0.06 g/cm3 [2]

Synthesis Overview

The synthesis of 3-(4-isobutyl-2-methylphenyl)propanal on an industrial scale has been a
subject of process research to ensure efficiency and regiochemical control.[4] One reported
multi-kilogram scale synthesis involves a multi-step process starting from 1-isobutyl-3-
methylbenzene.[4] The key steps include electrophilic bromination, followed by the formation of
a Grignard reagent and subsequent reaction with dimethylformamide (DMF) to yield the
corresponding benzaldehyde.[4] This intermediate is then reacted with ethyl vinyl ether,
followed by hydrogenation to produce the final propanal product.[4]
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Caption: Simplified Synthesis Workflow

Analytical Methodologies
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The characterization and quantification of 3-(4-isobutyl-2-methylphenyl)propanal in complex
matrices such as perfumes and consumer products rely on robust analytical techniques. Gas
chromatography-mass spectrometry (GC-MS) is the most common method for the analysis of
volatile fragrance compounds.[8][9] Nuclear magnetic resonance (NMR) spectroscopy is
invaluable for structural elucidation and purity assessment of the neat material.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

This protocol provides a general framework for the qualitative and quantitative analysis of 3-(4-
isobutyl-2-methylphenyl)propanal.

1. Sample Preparation:

e Liquid Samples (e.g., Perfumes, Lotions): A liquid-liquid extraction is typically employed.

o

Accurately weigh approximately 1 g of the sample into a centrifuge tube.

o

Add an appropriate internal standard.

[¢]

Add 5 mL of a suitable extraction solvent (e.g., a mixture of diethyl ether and hexane).

[¢]

Vortex for 2 minutes and centrifuge to separate the layers.

o

Carefully transfer the organic layer to a clean vial for GC-MS analysis.
2. GC-MS Instrumentation and Conditions:

e Gas Chromatograph:

[¢]

Column: A non-polar or medium-polarity capillary column is suitable (e.g., VF-5ms, 30 m x
0.25 mm i.d., 0.25 um film thickness).[10]

[¢]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[10]

o

Injection: 1-2 pL in splitless mode.[10]

o

Oven Temperature Program:
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Initial temperature: 60°C, hold for 2 minutes.

Ramp 1: 3°C/min to 125°C.[10]

Ramp 2: 7°C/min to 230°C.[10]

Ramp 3: 20°C/min to 300°C, hold for 5 minutes.[10]

e Mass Spectrometer:
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Mode: Full scan (e.g., m/z 35-350) for qualitative analysis and identification.[11]

o Selective lon Monitoring (SIM) Mode: For quantitative analysis, monitor characteristic ions
of 3-(4-isobutyl-2-methylphenyl)propanal.[10]

3. Data Analysis:

« |dentification: Compare the obtained mass spectrum and retention time with that of a
certified reference standard.

e Quantification: Construct a calibration curve using the peak area ratio of the analyte to the
internal standard at different concentrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

This protocol outlines the general steps for acquiring *H and 3C NMR spectra for structural
verification.

1. Sample Preparation:

e Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent
(e.g., CDCls).

e Add a small amount of an internal standard for chemical shift referencing, such as
tetramethylsilane (TMS).
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» Transfer the solution to a 5 mm NMR tube.
2. NMR Data Acquisition:
o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.
e 1HNMR:
o Acquire a standard one-dimensional proton spectrum.

o Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,
and a sufficient number of scans to achieve a good signal-to-noise ratio.

e 13C NMR:

o Acquire a proton-decoupled 13C spectrum.

o Alarger number of scans will be required compared to *H NMR.
3. Spectral Interpretation:

¢ Analyze the chemical shifts, integration values, and coupling patterns in the *H spectrum to
confirm the proton environment.

e Analyze the chemical shifts in the 13C spectrum to identify all unique carbon atoms in the
molecule.

Safety and Hazard Information

According to classifications provided in REACH registrations, 3-(4-isobutyl-2-
methylphenyl)propanal is associated with several hazards.[3] It is reported to cause skin and
serious eye irritation, and may cause an allergic skin reaction.[3] It is also considered harmful if
inhaled and is very toxic to aquatic life with long-lasting effects.[3] Appropriate personal
protective equipment and handling procedures are essential when working with this compound.

Conclusion
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3-(4-isobutyl-2-methylphenyl)propanal (CAS No. 1637294-12-2) is a commercially important
fragrance ingredient with a well-defined chemical structure and a range of estimated
physicochemical properties that govern its application. Its analysis is readily achievable through
standard chromatographic and spectroscopic techniques, particularly GC-MS. The information
compiled in this guide serves as a valuable technical resource for scientists and professionals
involved in the research, development, and quality control of products containing this
compound, while also highlighting the necessary safety precautions for its handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13988180#cas-number-1637294-12-2-
physicochemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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